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Compound of Interest

Compound Name: 2-Chloro-1-pentene

Cat. No.: B14668074

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a professional audience
and is not a substitute for a formal Safety Data Sheet (SDS). While compiled from various
sources, specific toxicological data for 2-Chloro-1-pentene is limited in publicly available
literature. Information regarding related compounds is provided for context and should be
interpreted with caution. Always consult the official SDS from the supplier and follow
established laboratory safety protocols.

Chemical and Physical Properties

2-Chloro-1-pentene is a volatile, chlorinated alkene. Its physical and chemical characteristics
are crucial for understanding its potential hazards and for designing safe handling procedures.
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Property Value Source(s)

Molecular Formula CsHoCl [1112]

Molecular Weight 104.58 g/mol [1][2]

CAS Number 42131-85-1 [1][2]

Appearance Colorless liquid (presumed) inferred from similar
compounds

Boiling Point 96 °C at 760 mmHg [1]

Flash Point 3.6°C [1]

Density 0.891 g/cm? [1]

Vapor Pressure

50.7 mmHg at 25 °C

[1]

Refractive Index 1.4210 [1]
LogP (Octanol/Water Partition
. 2.539 [1]
Coefficient)
. ) Inferred from LogP and
Solubility Insoluble in water

structure

Hazard Identification and Classification

A definitive GHS classification for 2-Chloro-1-pentene is not readily available in public
databases. However, based on the classification of similar short-chain chlorinated alkenes,
such as 2-chloro-1-propene, and its physical properties (low flash point), a precautionary
classification can be inferred.

Inferred GHS Classification:
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids Category 2
and vapor
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Specific Target Organ Toxicity - H335: May cause respiratory
) Category 3 o
Single Exposure irritation
o H304: May be fatal if
Aspiration Hazard Category 1

swallowed and enters airways

Note: This classification is inferred and should be confirmed with supplier-specific information.
NFPA 704 Rating (Estimated):

An official NFPA 704 diamond for 2-Chloro-1-pentene has not been identified. Based on data
for similar pentene and chlorinated alkene structures, a plausible rating would be:

Health (Blue): 2 (Can cause temporary incapacitation or residual injury)

Flammability (Red): 3 (Can be ignited under almost all ambient temperature conditions)

Instability (Yellow): O (Normally stable)

Special (White): None

Toxicological Information
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Specific quantitative toxicological data for 2-Chloro-1-pentene, such as LD50 and LC50
values, are not readily available in the reviewed literature. For a constitutional isomer, 1-chloro-
1-pentene (CAS 21450-13-5), an acute inhalation toxicity study in mice reported an LC50 of
198 g/m3[3]. This value should be used for context only, as toxicity can vary significantly
between isomers.

The toxicity of short-chain chlorinated alkenes is generally associated with their reactivity. As
haloalkenes, they are more reactive than their alkane counterparts due to the polar carbon-
halogen bond[4][5].

Potential Health Effects:

 Inhalation: Harmful if inhaled. Vapors may cause respiratory tract irritation, with symptoms
such as coughing and shortness of breath. High concentrations may lead to central nervous
system depression[6].

o Skin Contact: Harmful in contact with skin. Expected to cause skin irritation, redness, and
dryness. Prolonged contact may lead to dermatitis[7].

o Eye Contact: Causes serious eye irritation, characterized by redness, pain, and watering[8].

» Ingestion: Harmful if swallowed. May cause gastrointestinal irritation. Aspiration into the
lungs during ingestion or from vomiting may cause chemical pneumonitis, which can be
fatal[9].

Due to the lack of specific data, it is not known whether 2-Chloro-1-pentene is a carcinogen,
mutagen, or reproductive toxin.

Experimental Protocols

While specific experimental studies on 2-Chloro-1-pentene are not available, the following are
summaries of standard OECD guidelines that would be used to assess its toxicological
properties.
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Test OECD Guideline

Summary of Methodology

Acute Oral Toxicity 420, 423, or 425

A single dose of the substance
is administered orally to fasted
animals (typically rats). The
animals are observed for up to
14 days for signs of toxicity
and mortality. The LD50 is
calculated, which is the
statistically estimated dose that
would be lethal to 50% of the
test population[8][10][11][12].

Acute Inhalation Toxicity 403

Animals (typically rats) are
exposed to the substance as a
vapor or aerosol in an
inhalation chamber for a
defined period (usually 4
hours). Animals are observed
for up to 14 days for signs of
toxicity and mortality to
determine the LC50[13][14][15]
[16].
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In vivo (404): A small amount
of the substance is applied to
the shaved skin of an animal
(typically a rabbit) under a
patch for up to 4 hours. The
skin is then observed for signs
of irritation (redness, swelling)
Skin Irritation/Corrosion 404 / 439 (in vitro) over a period of up to 14 days.
In vitro (439): The substance is
applied to a reconstructed
human epidermis (RhE) model.
Cell viability is measured after
exposure to determine if the
substance is an irritant[4][5]
[17][18][19][20][21].

In vivo (405): A small amount
of the substance is instilled
into the eye of an animal
(typically a rabbit). The eye is
observed for up to 21 days for
signs of irritation or damage to
Eye Irritation/Corrosion 405 / 496 (in vitro) the .corn(.aa, e énd
conjunctiva. In vitro (496): The
substance is applied to a
reconstructed human cornea-
like epithelium (RhCE) model
to assess irritation potential
without animal testing[22][23]

[24][25][26][27][28][29][30].

Signaling Pathways and Reactivity

Specific signaling pathways affected by 2-Chloro-1-pentene have not been elucidated.
However, its toxicity can be inferred from its chemical reactivity as a vinyl chloride. The chlorine
atom attached to a double-bonded carbon is generally unreactive towards nucleophilic
substitution due to resonance, which strengthens the C-Cl bond[31][32][33]. Despite this,
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haloalkenes can still interact with biological macromolecules. The double bond can be a target
for electrophilic addition or oxidation by metabolic enzymes, potentially forming reactive
intermediates like epoxides. These electrophilic intermediates can then react with nucleophilic
sites on proteins and DNA, leading to cellular damage and toxicity.

Potential Bioactivation and Reactivity of 2-Chloro-1-pentene

Metabolic Activation Reactive Electrophilic Ngcleophlllc Sligsar Covalent Adducts &
GBI EIETE (e.g., CYP450) Intermediate (e.g., Epoxide) EHOTESET B e e Cellular Damage
-9 8- EP (Proteins, DNA) 9

Click to download full resolution via product page

Caption: Potential metabolic activation and covalent binding of 2-Chloro-1-pentene.

Safe Handling and Personal Protective Equipment
(PPE)

Given its high flammability and potential toxicity, strict safety measures are required when
handling 2-Chloro-1-pentene.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Use explosion-proof electrical, ventilating, and lighting equipment.

Ground and bond containers and receiving equipment to prevent static discharge.

Ensure eyewash stations and safety showers are readily accessible.
Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber, butyl rubber), a lab coat,
and an apron. Avoid prolonged or repeated skin contact.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b14668074?utm_src=pdf-body-img
https://www.benchchem.com/product/b14668074?utm_src=pdf-body
https://www.benchchem.com/product/b14668074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14668074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Respiratory Protection: If working outside of a fume hood or if vapors are expected to be
generated, use a NIOSH-approved respirator with an organic vapor cartridge.

Safe Handling Workflow for 2-Chloro-1-pentene

Preparation

Review SDS and
Conduct Risk Assessment

i

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

i

Verify Engineering Controls
(Fume Hood, Eyewash)

Handling

Work within a
Chemical Fume Hood

'

Ground and Bond
All Equipment

i

Eliminate Ignition Sources
(Sparks, Flames, Heat)

Post-Handling
\ J

Store in a Cool, Dry,
Well-Ventilated, Flammable-Rated Area

i

Dispose of Waste
According to Regulations

:

Decontaminate Work Area
and Remove PPE
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Caption: Recommended workflow for safely handling 2-Chloro-1-pentene.

First Aid Measures

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If
breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration.
Seek immediate medical attention[6].

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. Seek medical attention if irritation
persists[7].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention[8].

Ingestion: Do NOT induce vomiting due to the aspiration hazard. Rinse mouth with water.
Never give anything by mouth to an unconscious person. Seek immediate medical
attention[9].

Fire-Fighting and Accidental Release Measures

Fire-Fighting:

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. Water
spray may be ineffective but can be used to cool containers.

Hazards: Highly flammable liquid and vapor. Vapors are heavier than air and may travel to a
source of ignition and flash back. Containers may explode when heated. Hazardous
decomposition products include carbon oxides and hydrogen chloride gas.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release:
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» Eliminate all ignition sources.

» Evacuate personnel from the area.

o Wear appropriate personal protective equipment.

» Contain the spill with inert absorbent material (e.g., sand, earth).

e Collect the absorbed material into a suitable, sealed container for disposal.

» Prevent entry into waterways, sewers, and confined areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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